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butyldimethylsilane

Cat. No.: B048924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of (3-
Bromopropoxy)-tert-butyldimethylsilane (CAS No. 89031-84-5). Adherence to these

procedures is critical for ensuring laboratory safety and regulatory compliance.

I. Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is imperative to handle (3-Bromopropoxy)-
tert-butyldimethylsilane with care. This compound is a combustible liquid and causes serious

eye irritation.[1] Always wear appropriate personal protective equipment (PPE), including safety

glasses or goggles, chemical-resistant gloves, and a lab coat.[1] Ensure work is conducted in a

well-ventilated area, preferably within a chemical fume hood.[1]

In case of accidental contact, follow these first-aid measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, removing contact lenses

if present and easy to do. Seek medical attention.[1]

Skin: Wash off with soap and plenty of water. Seek medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical advice.[1]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[1]

II. Chemical and Physical Properties
A summary of the key quantitative data for (3-Bromopropoxy)-tert-butyldimethylsilane is

provided in the table below for easy reference.

Property Value

CAS Number 89031-84-5[2]

Molecular Formula C₉H₂₁BrOSi[1]

Molecular Weight 253.25 g/mol [2]

Appearance Colorless liquid/oil[3][4]

Boiling Point 182 °C[3][4]

Flash Point 85 °C (185 °F) - closed cup[3][4]

Density 1.093 g/mL at 25 °C[3][4]

Storage Temperature 2-8°C[3][4][5]

III. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of (3-
Bromopropoxy)-tert-butyldimethylsilane.

Disposal Workflow for (3-Bromopropoxy)-tert-butyldimethylsilane
Step 1: Don Personal

Protective Equipment (PPE)
Step 2: Segregate as

Halogenated Organic Waste
Ensure Safety Step 3: Collect in a Designated,

Labeled Waste Container
Proper Classification Step 4: Store Waste Container

in a Safe, Ventilated Area
Secure Containment Step 5: Arrange for Licensed

Hazardous Waste Disposal
Final Disposition

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of (3-Bromopropoxy)-tert-
butyldimethylsilane.
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IV. Step-by-Step Disposal Protocol
The primary recommended method for the disposal of (3-Bromopropoxy)-tert-
butyldimethylsilane is incineration by a licensed professional waste disposal service.[1] Do

not dispose of this chemical down the drain or in regular trash.[1]

1. Waste Segregation:

(3-Bromopropoxy)-tert-butyldimethylsilane is a halogenated organic compound due to

the presence of bromine.[6]

It is crucial to segregate halogenated organic waste from non-halogenated waste streams.[6]

[7][8] This is because the disposal methods and costs for these two types of waste are

different.[8][9]

2. Waste Collection:

Use a designated, properly labeled waste container for "Halogenated Organic Waste".[6][7]

The container must be in good condition, compatible with the chemical, and have a tightly

sealing cap to prevent leaks and vapor release.[7]

The label should clearly state "Hazardous Waste" and list the full chemical name: "(3-
Bromopropoxy)-tert-butyldimethylsilane".[7][9] Do not use abbreviations or chemical

formulas on the primary label.[7]

Keep a log of the contents and their approximate quantities if other halogenated solvents are

added to the same container.[6][9]

3. Waste Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat,

sparks, open flames, and incompatible materials such as strong oxidizing agents and

peroxides.[1][7]

The storage area should be a designated satellite accumulation area for hazardous waste.[8]
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Ensure the waste container is stored in secondary containment to prevent spills from

spreading.[8]

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[1]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[1]

5. Spill Cleanup:

In the event of a small spill, contain it with an inert absorbent material (e.g., vermiculite,

sand, or earth).[1]

Use non-sparking tools to collect the absorbed material and place it in a sealed, labeled

container for disposal as hazardous waste.[1][10]

For large spills, evacuate the area and contact your institution's emergency response team.

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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